Cas no 272459-71-9 (11-Taxene-2,4,5,7,9,10,13,20-octol; (2α,4α,5α,7β,9α,10β,13α)-form, 7,9,10,13-Tetra-Ac)

• Product Name: 11-Taxene-2,4,5,7,9,10,13,20-octol; (2α,4α,5α,7β,9α,10β,13α)-form, 7,9,10,13-Tetra-Ac
• CAS No: 272459-71-9
• MF: C₂₈H₄₂O₁₂
• MW: 570.625890254974
• CID: 6731353
• Update Time: 2024-03-03

11-Taxene-2,4,5,7,9,10,13,20-octol; (2α,4α,5α,7β,9α,10β,13α)-form, 7,9,10,13-Tetra-Ac Chemical and Physical Properties

Names and Identifiers

• (+)-taxumairol n
• 11-Taxene-2,4,5,7,9,10,13,20-octol; (2α,4α,5α,7β,9α,10β,13α)-form, 7,9,10,13-Tetra-Ac

• Inchi： 1S/C28H42O12/c1-12-18(37-13(2)30)9-17-22(35)24-27(8,20(38-14(3)31)10-19(34)28(24,36)11-29)25(40-16(5)33)23(39-15(4)32)21(12)26(17,6)7/h17-20,22-25,29,34-36H,9-11H2,1-8H3
• InChI Key： VTKBQFQXWSDZJR-UHFFFAOYSA-N
• SMILES： CC(OC1C(C)=C2C(C(C(C3C(C(C2OC(=O)C)OC(=O)C)(C)C(OC(=O)C)CC(O)C3(CO)O)O)C1)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• XLogP3: 0.966

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives